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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

spectrophotometric determination of Glycerol Kinase (GK) activity. Glycerol Kinase (EC

2.7.1.30) is a crucial enzyme that catalyzes the ATP-dependent phosphorylation of glycerol to

produce glycerol-3-phosphate (G3P), a key intermediate in lipid and carbohydrate metabolism.

[1] Accurate measurement of GK activity is vital for studying metabolic pathways, screening for

enzyme inhibitors, and diagnosing related metabolic disorders.

The primary method detailed here is a coupled-enzyme spectrophotometric assay.[1][2] This

continuous assay indirectly measures GK activity by monitoring the oxidation of NADH to

NAD+, which results in a decrease in absorbance at 340 nm.[1][2][3][4] The reaction catalyzed

by Glycerol Kinase produces ADP. This ADP is then utilized by Pyruvate Kinase (PK) to

convert phosphoenolpyruvate (PEP) to pyruvate. Subsequently, Lactate Dehydrogenase (LDH)

catalyzes the reduction of pyruvate to lactate, a process that involves the oxidation of NADH.[2]

[3][4] The rate of NADH decrease is directly proportional to the activity of Glycerol Kinase, the

rate-limiting enzyme in this cascade.
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Alternative methods for assessing glycerol metabolism exist, including those that measure the

production of hydrogen peroxide via glycerol phosphate oxidase or bioluminescent assays.[5]

[6][7][8][9][10] However, the NADH-coupled assay remains a widely used, robust, and reliable

method for determining GK kinetic parameters.

Quantitative Data Summary
The following table summarizes the typical concentrations of reagents used in the

spectrophotometric assay for Glycerol Kinase. These values are compiled from established

protocols and can be used as a starting point for assay optimization.

Reagent Stock Concentration
Final Concentration

in Assay
Purpose

Glycerol 1.0 M 10 mM
Substrate for Glycerol

Kinase

ATP (Adenosine

Triphosphate)
100 mM 0.85 mM - 1.0 mM

Co-

substrate/Phosphate

donor

NADH (Nicotinamide

Adenine Dinucleotide,

Reduced)

10 mM 0.2 mM - 1.22 mM
Monitored for

absorbance change

PEP

(Phosphoenolpyruvate

)

50 mM 0.5 mM - 2.0 mM
Substrate for Pyruvate

Kinase

MgCl₂ or MgSO₄ 1.0 M 5 mM - 28 mM Co-factor for kinases

Pyruvate Kinase (PK) 500-1000 U/mL 7-10 U/mL Coupling enzyme

Lactate

Dehydrogenase (LDH)
1000-2000 U/mL 10-15 U/mL Coupling enzyme

Buffer (e.g., Tris-HCl,

Glycine-Carbonate)
1.0 M

50-100 mM, pH 7.4 -

8.9
Maintain optimal pH

Glycerol Kinase (GK) Variable
Variable (to achieve

ΔA/min of 0.02-0.08)
Enzyme of interest
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Experimental Protocols
Materials and Reagents

Glycerol

Adenosine Triphosphate (ATP) disodium salt

Nicotinamide Adenine Dinucleotide (NADH) disodium salt

Phosphoenolpyruvate (PEP) monopotassium salt

Magnesium Chloride (MgCl₂) or Magnesium Sulfate (MgSO₄)

Pyruvate Kinase (PK) from rabbit muscle

Lactate Dehydrogenase (LDH) from rabbit muscle

Tris-HCl or Glycine-Carbonate buffer

Glycerol Kinase (enzyme sample)

UV-transparent cuvettes or 96-well plates

Spectrophotometer capable of measuring absorbance at 340 nm with temperature control

Preparation of Reagents
Assay Buffer: Prepare a 1.0 M stock solution of Tris-HCl, pH 7.4 or Glycine-Carbonate, pH

8.9. For the assay, dilute to a working concentration of 100 mM.

Substrate Solution (Glycerol): Prepare a 1.0 M stock solution of glycerol in deionized water.

ATP Solution: Prepare a 100 mM stock solution of ATP in deionized water. Adjust pH to 7.0 if

necessary.

NADH Solution: Prepare a 10 mM stock solution of NADH in assay buffer. Protect from light

and prepare fresh.
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PEP Solution: Prepare a 50 mM stock solution of PEP in deionized water.

MgCl₂ Solution: Prepare a 1.0 M stock solution of MgCl₂ in deionized water.

Coupling Enzyme Mix (PK/LDH): Prepare a stock mixture containing Pyruvate Kinase (e.g.,

500 U/mL) and Lactate Dehydrogenase (e.g., 1000 U/mL) in assay buffer.

Glycerol Kinase Sample: Dilute the Glycerol Kinase sample in assay buffer to a

concentration that yields a linear rate of absorbance change between 0.02 and 0.08 ΔA/min.

Assay Procedure
Set the spectrophotometer to read absorbance at 340 nm and equilibrate the temperature to

25°C or 37°C.[2][11]

Prepare a master mix of the assay components (excluding the Glycerol Kinase sample) in a

microcentrifuge tube. For a 1 mL final reaction volume, combine:

800 µL Assay Buffer

10 µL of 1.0 M Glycerol

10 µL of 100 mM ATP

20 µL of 10 mM NADH

10 µL of 50 mM PEP

10 µL of 1.0 M MgCl₂

20 µL of PK/LDH enzyme mix

Pipette the appropriate volume of the master mix (e.g., 990 µL for a 1 mL assay) into a

cuvette.

Place the cuvette in the spectrophotometer and incubate for 3-5 minutes to allow the

temperature to equilibrate and to record a baseline reading.[2]
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Initiate the reaction by adding the diluted Glycerol Kinase sample (e.g., 10 µL) to the

cuvette. Mix thoroughly by gentle inversion or pipetting.

Immediately start recording the absorbance at 340 nm for 5-10 minutes, taking readings at

regular intervals (e.g., every 15-30 seconds).

Determine the rate of the reaction (ΔA/min) from the linear portion of the absorbance versus

time curve.

Calculation of Enzyme Activity
The activity of Glycerol Kinase is calculated using the Beer-Lambert law. The molar extinction

coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹.[4]

Enzyme Activity (U/mL) = (ΔA/min) / (ε * l) * (V_total / V_enzyme) * D

Where:

ΔA/min is the change in absorbance per minute from the linear portion of the curve.

ε is the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

l is the path length of the cuvette (typically 1 cm).

V_total is the total volume of the assay (e.g., 1 mL).

V_enzyme is the volume of the enzyme solution added (e.g., 0.01 mL).

D is the dilution factor of the enzyme sample.

One unit (U) of Glycerol Kinase activity is defined as the amount of enzyme that catalyzes the

formation of 1 µmol of product (or consumption of 1 µmol of substrate) per minute under the

specified assay conditions.[2][12]

Visualizations
Signaling Pathway of the Coupled Enzyme Assay
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Prepare Reagents and Master Mix

Equilibrate Spectrophotometer and Master Mix to Assay Temperature

Record Baseline Absorbance (340 nm)

Initiate Reaction with Glycerol Kinase Sample

Monitor Absorbance Decrease at 340 nm

Calculate ΔA/min from Linear Slope

Determine Glycerol Kinase Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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